Cas no 40914-13-4 (2-chloro-N-(furan-2-yl)methylacetamide)

• Product Name: 2-chloro-N-(furan-2-yl)methylacetamide
• CAS No: 40914-13-4
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD00297044
• CID: 926360
• PubChem ID: 720922
• Update Time: 2025-06-08

2-chloro-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(furan-2-ylmethyl)acetamide
• 2-Chloro-N-(2-furylmethyl)acetamide
• 2-CHLORO-N-FURAN-2-YLMETHYL-ACETAMIDE
• N-(CHLOROACETYL)-2-(AMINOMETHYL)FURAN
• 2-chloro-N-(2-furanylmethyl)acetamide
• 2-chloro-N-furfurylacetamide
• Chlor-essigsaeure-furfurylamid
• chloro-acetic acid furfurylamide
• chlorofurylmethylacetamide
• F9995-0362
• N-furfuryl-2-chloroacetamide
• N-Furfurylchloroacetamide
• N-(Furfuryl)chloroacetamide
• 2-chloro-N-(furan-2-yl)methylacetamide
• 40914-13-4
• 2-Chloro-N-[(fur-2-yl)methyl]acetamide
• 12X-0925
• AKOS000266058
• J-509090
• STK415388
• AM100798
• A825343
• SCHEMBL6029533
• MFCD00297044
• BBL008375
• EN300-01586
• Z56891404
• DRDCOQBVIBGWCZ-UHFFFAOYSA-N
• DB-049679
• DTXSID90352186
• 2-chloro-N-[(furan-2-yl)methyl]acetamide
• SB61029
• ALBB-002298

• MDL： MFCD00297044
• Inchi： 1S/C7H8ClNO2/c8-4-7(10)9-5-6-2-1-3-11-6/h1-3H,4-5H2,(H,9,10)
• InChI Key： DRDCOQBVIBGWCZ-UHFFFAOYSA-N
• SMILES： ClCC(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 173.02400
• Monoisotopic Mass: 173.024356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 0.8

Experimental Properties

• Density: 1.250
• Melting Point: 39-42°C
• Boiling Point: 350.3°C at 760 mmHg
• Flash Point: 165.7°C
• Refractive Index: 1.505
• PSA: 42.24000
• LogP: 1.52550

2-chloro-N-(furan-2-yl)methylacetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-chloro-N-(furan-2-yl)methylacetamide

Comprehensive Overview of 2-Chloro-N-(furan-2-yl)methylacetamide (CAS No. 40914-13-4): Properties, Applications, and Innovations

2-Chloro-N-(furan-2-yl)methylacetamide (CAS No. 40914-13-4) is a specialized organic compound with a unique molecular structure that combines a furan ring and a chloroacetamide moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2-chloro-N-(furan-2-yl)methylacetamide synthesis", "CAS 40914-13-4 applications", and "furan-based acetamide derivatives", reflecting its growing relevance in scientific and industrial domains.

The molecular formula of 2-chloro-N-(furan-2-yl)methylacetamide is C₇H₈ClNO₂, with a molecular weight of 173.6 g/mol. Its structure features a furan-2-ylmethyl group attached to the nitrogen atom of a chloroacetamide backbone, which contributes to its reactivity and functional diversity. This compound is often explored for its potential as a building block in the synthesis of more complex molecules, particularly in drug discovery and crop protection formulations. Searches for "furan-2-ylmethylacetamide derivatives" and "chloroacetamide furan hybrids" highlight the compound's role in modern chemical research.

In the pharmaceutical industry, 2-chloro-N-(furan-2-yl)methylacetamide is investigated for its bioactivity, particularly as a precursor for antimicrobial and anti-inflammatory agents. Recent studies have focused on its potential to inhibit specific enzymatic pathways, making it a candidate for targeted therapies. Queries such as "40914-13-4 biological activity" and "furan acetamide drug development" are common among researchers seeking to leverage its properties for novel treatments. Additionally, its compatibility with green chemistry principles aligns with the increasing demand for sustainable synthetic methods.

The agrochemical sector also benefits from 2-chloro-N-(furan-2-yl)methylacetamide, where it serves as an intermediate in the production of herbicides and fungicides. Its furan ring enhances the compound's ability to interact with biological targets, improving efficacy in crop protection. Popular search terms like "furan-2-ylmethylacetamide agrochemical uses" and "CAS 40914-13-4 in agriculture" underscore its importance in this field. Innovations in formulation technologies have further expanded its utility, addressing challenges such as resistance management and environmental impact.

From a material science perspective, 2-chloro-N-(furan-2-yl)methylacetamide is explored for its potential in polymer chemistry and functional materials. Its reactive sites enable incorporation into polymeric networks, contributing to the development of advanced materials with tailored properties. Searches for "furan-based acetamide polymers" and "40914-13-4 material applications" reflect the interdisciplinary interest in this compound. Researchers are particularly intrigued by its ability to modify surface properties and enhance material durability.

Quality control and analytical methods for 2-chloro-N-(furan-2-yl)methylacetamide are critical for ensuring its consistent performance in various applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability. Industry professionals often search for "CAS 40914-13-4 analytical standards" and "2-chloro-N-(furan-2-yl)methylacetamide purity testing" to meet regulatory and operational requirements. Advances in analytical technologies continue to improve the precision and efficiency of these assessments.

In conclusion, 2-chloro-N-(furan-2-yl)methylacetamide (CAS No. 40914-13-4) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and reactivity make it a valuable asset in pharmaceuticals, agrochemicals, and material science. As research progresses, the demand for information on "furan-2-ylmethylacetamide innovations" and "40914-13-4 future applications" is expected to grow, driving further exploration and development of this remarkable molecule.